Cas no 1365272-80-5 (N-[(4-bromophenyl)-(3-fluorophenyl)methyl]acetamide)

• Product Name: N-[(4-bromophenyl)-(3-fluorophenyl)methyl]acetamide
• CAS No: 1365272-80-5
• MF: C₁₅H₁₃BrFNO
• MW: 322.172226667404
• CID: 2771824
• PubChem ID: 70699808
• Update Time: 2025-06-15

N-[(4-bromophenyl)-(3-fluorophenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-bromophenyl)-(3-fluorophenyl)methyl]acetamide
• N-[(4-Bromophenyl)(3-fluorophenyl)methyl]acetamide;
• MFCD21609712
• AKOS025294416
• 1365272-80-5
• N-[(4-Bromophenyl)(3-fluorophenyl)methyl]acetamide
• Acetamide, N-[(4-bromophenyl)(3-fluorophenyl)methyl]-
• BS-20773
• DTXSID90742922

• Inchi： 1S/C15H13BrFNO/c1-10(19)18-15(11-5-7-13(16)8-6-11)12-3-2-4-14(17)9-12/h2-9,15H,1H3,(H,18,19)
• InChI Key： LJEBZIVNLTYBSP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC=C(C=1)F)NC(C)=O

Computed Properties

• Exact Mass: 321.01600
• Monoisotopic Mass: 321.01645Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 32.59000
• LogP: 4.65400

Additional information on N-[(4-bromophenyl)-(3-fluorophenyl)methyl]acetamide

N-[(4-bromophenyl)-(3-fluorophenyl)methyl]acetamide (CAS No. 1365272-80-5): An Overview of Its Properties and Applications in Medicinal Chemistry

N-[(4-bromophenyl)-(3-fluorophenyl)methyl]acetamide, with the CAS number 1365272-80-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by the presence of a bromo and a fluoro substituent on adjacent phenyl rings, which are connected to an acetamide moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research applications.

The molecular structure of N-[(4-bromophenyl)-(3-fluorophenyl)methyl]acetamide is noteworthy for its aromaticity and the presence of halogenated substituents. The bromo and fluoro groups are known to influence the compound's reactivity, solubility, and binding affinity to biological targets. These properties are crucial in drug design, where subtle changes in molecular structure can significantly impact the efficacy and selectivity of a compound.

Recent studies have explored the potential of N-[(4-bromophenyl)-(3-fluorophenyl)methyl]acetamide as a lead compound in the development of novel therapeutic agents. One area of particular interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits promising inhibitory effects on certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity selectively can lead to more effective and targeted treatments with fewer side effects.

In addition to its enzymatic inhibition properties, N-[(4-bromophenyl)-(3-fluorophenyl)methyl]acetamide has been investigated for its potential as an anti-inflammatory agent. Inflammation is a common feature of many diseases, including autoimmune disorders and chronic conditions such as arthritis. Studies have demonstrated that this compound can reduce inflammatory markers in vitro and in animal models, suggesting its potential as a therapeutic candidate for inflammatory diseases.

The pharmacokinetic profile of N-[(4-bromophenyl)-(3-fluorophenyl)methyl]acetamide is another important aspect that has been studied extensively. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Research has shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are desirable characteristics for drug development.

To further enhance the therapeutic potential of N-[(4-bromophenyl)-(3-fluorophenyl)methyl]acetamide, chemists have explored various structural modifications. These modifications aim to improve the compound's potency, selectivity, and pharmacokinetic properties while minimizing toxicity. For example, substituting different halogens or adding additional functional groups can alter the compound's interaction with biological targets and improve its overall efficacy.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds before they can be approved for use in patients. While N-[(4-bromophenyl)-(3-fluorophenyl)methyl]acetamide is still in the preclinical stage, early results from animal studies have been encouraging. These studies have provided valuable insights into the compound's mechanism of action and potential therapeutic applications.

In conclusion, N-[(4-bromophenyl)-(3-fluorophenyl)methyl]acetamide (CAS No. 1365272-80-5) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound holds significant promise for advancing therapeutic strategies in various disease areas.